Cas no 102743-86-2 (Benzenemethanol, a-(aminomethyl)-3-ethoxy-4-hydroxy-)

• Product Name: Benzenemethanol, a-(aminomethyl)-3-ethoxy-4-hydroxy-
• CAS No: 102743-86-2
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 1134457
• PubChem ID: 597409
• Update Time: 2025-04-20

Benzenemethanol, a-(aminomethyl)-3-ethoxy-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(aminomethyl)-3-ethoxy-4-hydroxy-
• AKOS000123951
• DTXSID201233034
• PKHCCYSUTPFTMT-UHFFFAOYSA-N
• Benzeneethanamine 3-benzyloxy-.alpha.,4-dihydroxy-
• 102743-86-2
• 4-(2-Amino-1-hydroxyethyl)-2-ethoxyphenol #
• Benzylamine, 3-benzyloxy-.alpha.,4-dihydroxy-
• SCHEMBL249737
• I+/--(Aminomethyl)-3-ethoxy-4-hydroxybenzenemethanol

• Inchi： 1S/C10H15NO3/c1-2-14-10-5-7(9(13)6-11)3-4-8(10)12/h3-5,9,12-13H,2,6,11H2,1H3
• InChI Key： PKHCCYSUTPFTMT-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CC(=C(C=1)OCC)O

Computed Properties

• Exact Mass: 197.10525
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 75.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers